Cas no 140-10-3 (trans-Cinnamic acid)

• Product Name: trans-Cinnamic acid
• CAS No: 140-10-3
• MF: C₉H₈O₂
• MW: 148.158622741699
• MDL: MFCD00004369
• CID: 36426
• PubChem ID: 444539
• Update Time: 2025-08-12

trans-Cinnamic acid Chemical and Physical Properties

Names and Identifiers

• trans-Cinnamic acid
• trans-3-Phenylacrylic acid
• trans-3-Phenyl-2-propenoic acid
• (2E)-3-phenylprop-2-enoic acid
• trans-Cinnamic Acid Zone Refined (number of passes:40)
• (2E)-3-Phenyl-2-prop
• (2E)-3-Phenyl-2-propenoic Acid
• Cinnamic acid
• CINNAMIC ACID, TRANS-(AS)
• (2E)-3-Phenylacrylic acid
• 3-Phenyl-2-propenoic acid
• Benzalacetic acid
• Cinnamyl acid
• MS]
• trans-3-Phenylacrylic acid,Cinnamic acid
• β-Phenylacrylic acid
• trans-3-Phenylacrylic Acid Zone Refined (number of passes:40)
• [ "" ]
• Zimtsαure
• FEMA 2288
• AKOS 233-01
• AKOS B004228
• (E)-Zimtsαure
• Cinnamin acid
• Cassia powdcr
• trans-cinnamic
• CinnamicAcidGr
• (e)-cinnamicaci
• (E)-Cinnamic acid
• 3-Phenylacrylic acid
• Phenylacrylic acid
• Zimtsaeure
• Benzenepropenoic acid
• 3-phenylprop-2-enoic acid
• E-Cinnamic Acid
• 3-Phenylpropenoic acid
• (E)-3-phenylprop-2-enoic acid
• trans-beta-Carboxystyrene
• trans-Cinnamate
• (E)-3-Phenyl-2-propenoic acid
• (E)-cinnamate
• Benzeneacrylic acid
• Cinnamylic acid
• Cinnamic acid, (E)-
• t-Cinnamic acid
• (2E)-3-Phenyl-
• trans-Cinnamicacid
• beta-phenylacrylic acid
• benzylideneacetic acid
• ConMedNP.2321
• Cinnamate
• trans-Zimtsaeure
• PhCH=CHCO2H
• .beta-Phenylacrylic acid
• Z-Cinnamic acid
• 3-Phenyl 2-propenoic acid
• cis-Cinnamic acid
• PHENYLETHYLENECARBOXYLIC ACID
• KN_UB_014.1
• (e)-2-propenoicaci
• Nat.trans-Cinnamic acid
• trans-Cinnamicacid 140-10-3
• trans-Cinnamic acid, AR,99%
• trans-Cinnamic acid, CP,98%
• CINNAMIC ACID, TRANS-(SG)
• trans-Ciamic acid

• MDL： MFCD00004369
• Inchi： 1S/C9H8O2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-7H,(H,10,11)/b7-6+
• InChI Key： WBYWAXJHAXSJNI-VOTSOKGWSA-N
• SMILES： C(O)(=O)/C=C/C1=CC=CC=C1
• BRN： 1905952

Computed Properties

• Exact Mass: 148.05200
• Monoisotopic Mass: 148.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3
• Molecular Weight: 148.16
• Surface Charge: 0

Experimental Properties

• Color/Form: Powder
• Density: 1.248
• Melting Point: 132-135 °C (lit.)
• Boiling Point: 300 °C(lit.)
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Refractive Index: 1.5049 (estimate)
• PH: 3-4 (0.4g/l, H2O, 20℃)
• Solubility: 0.4g/l
• Water Partition Coefficient: 0.4 g/L (20 ºC)
• PSA: 37.30000
• LogP: 1.78440
• Vapor Pressure: 3.21e-05 mmHg
• pka: 4.44(at 25℃)
• λmax: 273(MeOH)(lit.)
• Merck: 2299
• Sensitiveness: Sensitive to humidity
• Solubility: Soluble in ether, acetone, glacial acetic acid, chloroform and other organic solvents, insoluble in cold water, soluble in hot water.

trans-Cinnamic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：GD7850000
• Hazardous Material Identification：
• Safety Term：S26-S36-S37/39
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids
• Natural Products and Extracts Plant Extracts Plant based Gymnophyton isatidicarpum
• Natural Products and Extracts Plant Extracts Plant based Astianthus viminalis
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on trans-Cinnamic acid

Trans-Cinnamic Acid (CAS No. 140-10-3): An Overview of Its Properties, Applications, and Recent Research Advances

Trans-cinnamic acid (CAS No. 140-10-3) is a naturally occurring organic compound that belongs to the class of cinnamic acids. It is widely recognized for its aromatic and functional properties, making it a valuable component in various industries, including pharmaceuticals, cosmetics, and food science. This comprehensive overview delves into the chemical structure, physical properties, biological activities, and recent advancements in the research and applications of trans-cinnamic acid.

Chemical Structure and Physical Properties

Trans-cinnamic acid has the molecular formula C₉H₈O₂ and a molecular weight of 148.16 g/mol. Its chemical structure consists of a benzene ring attached to a carboxylic acid group via a double-bonded vinyl group. The trans configuration of the double bond is crucial for its unique properties and biological activities. Trans-cinnamic acid is a white crystalline solid at room temperature with a melting point of 133-134°C and a boiling point of 300°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and chloroform.

Biological Activities and Mechanisms of Action

Trans-cinnamic acid exhibits a wide range of biological activities that have been extensively studied in recent years. One of its most notable properties is its antioxidant activity. Research has shown that trans-cinnamic acid can effectively scavenge free radicals and inhibit lipid peroxidation, making it a potential candidate for preventing oxidative stress-related diseases such as cardiovascular disorders and neurodegenerative conditions.

In addition to its antioxidant properties, trans-cinnamic acid has demonstrated significant anti-inflammatory effects. Studies have indicated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, as well as reduce the expression of cyclooxygenase-2 (COX-2) enzymes. These findings suggest that trans-cinnamic acid could be beneficial in managing inflammatory conditions such as arthritis and inflammatory bowel disease.

Cancer Prevention and Treatment

The potential role of trans-cinnamic acid in cancer prevention and treatment has also been a focus of recent research. Several studies have reported that trans-cinnamic acid can induce apoptosis (programmed cell death) in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The mechanism behind this effect involves the modulation of cell signaling pathways such as the PI3K/Akt pathway and the activation of caspases.

Furthermore, trans-cinnamic acid has been shown to inhibit angiogenesis, the process by which new blood vessels form to supply nutrients to tumors. By blocking this process, trans-cinnamic acid can potentially limit tumor growth and metastasis.

Agricultural Applications

Beyond its pharmaceutical applications, trans-cinnamic acid has found use in agriculture due to its antifungal properties. It has been shown to inhibit the growth of various plant pathogens, including fungi that cause diseases such as powdery mildew and root rot. This makes it a valuable component in developing eco-friendly fungicides that can help protect crops without causing environmental harm.

Cosmetic Formulations strong> p > < p >In the cosmetic industry, < strong > trans-cinnamic acid strong > is utilized for its skin benefits. Its antioxidant properties help protect the skin from damage caused by UV radiation and environmental pollutants. Additionally, it has been shown to improve skin hydration and elasticity, making it a popular ingredient in anti-aging products. p > < p >< strong >Recent Research Advances strong > p > < p >The ongoing research on< strong > trans-cinnamic acid strong > continues to uncover new applications and mechanisms of action. For instance, recent studies have explored its potential in managing metabolic disorders such as diabetes mellitus. Research has indicated that< strong > trans-cinnamic acid strong > can improve insulin sensitivity and glucose metabolism by modulating key enzymes involved in these processes. p > < p >Another area of interest is the use of< strong > trans-cinnamic acid strong > in nanotechnology-based drug delivery systems. Scientists are investigating how encapsulating< strong > trans-cinnamic acid strong > in nanoparticles can enhance its bioavailability and therapeutic efficacy while reducing side effects. p > < p >< strong >Conclusion strong > p > < p >< strong >Trans-cinnamic acid strong >(CAS No. 140-10-3) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure confers numerous beneficial properties, including antioxidant, anti-inflammatory, anticancer, antifungal, and skin-care benefits. Ongoing research continues to expand our understanding of its mechanisms of action and potential uses, positioning< strong > trans-cinnamic acid strong > as a promising molecule for future developments in pharmaceuticals, cosmetics, agriculture, and beyond. p > article > response >